7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one

• IUPAC Name: 7-methoxy-4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]chromen-2-one
• InChI: InChI=1S/C22H24N2O4/c1-26-18-5-3-17(4-6-18)24-11-9-23(10-12-24)15-16-13-22(25)28-21-14-19(27-2)7-8-20(16)21/h3-8,13-14H,9-12,15H2,1-2H3
• InChI Key: HOPCHPBPFGYBNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC(=O)OC4=C3C=CC(=C4)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one (7-MPC) is a novel, small molecule that has recently been developed and studied for its potential use in scientific research. 7-MPC is a heterocyclic compound that belongs to the class of chromenones and is composed of an aromatic ring and a piperazine ring. This compound is known for its ability to bind to a variety of proteins, and its potential applications in scientific research are numerous.

Scientific Research Applications

7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one has a wide range of potential applications in scientific research. It has been studied for its ability to bind to a variety of proteins, including G-protein-coupled receptors, transporters, and enzymes. This compound has also been studied for its potential use in drug discovery, as it has been shown to interact with a range of biological targets. Additionally, 7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one has been studied for its potential to modulate the activity of certain proteins, which could be useful in the development of new therapeutic agents.

Mechanism of Action

Target of Action

It’s known that similar compounds have been found to interact with oxidoreductase proteins .

Mode of Action

It’s known that similar compounds have shown significant antibacterial and antifungal activity . This suggests that the compound may interact with its targets, leading to changes that inhibit the growth or function of certain bacteria and fungi.

Biochemical Pathways

The antimicrobial activity of similar compounds suggests that they may interfere with essential biochemical pathways in bacteria and fungi, leading to their inhibition .

Result of Action

The observed antimicrobial activity of similar compounds suggests that they may lead to the death or inhibition of certain bacteria and fungi .

Advantages and Limitations for Lab Experiments

7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one has a number of advantages for use in laboratory experiments. This compound is relatively easy to synthesize, and it has a high binding affinity for a variety of proteins. Additionally, 7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one is relatively stable, which makes it suitable for long-term storage. However, there are some limitations to the use of 7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one in laboratory experiments. For example, the exact mechanism of action of this compound is still not fully understood, and it is not yet clear how this compound interacts with certain proteins. Additionally, the effects of 7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one on biological processes are still not fully understood, and further research is needed in this area.

Future Directions

The potential future directions for 7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one are numerous. Further research is needed to understand the exact mechanism of action of this compound, as well as its effects on biological processes. Additionally, further research is needed to explore the potential applications of 7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one in drug discovery, as well as its potential to modulate the activity of certain proteins. Finally, further research is needed to explore the potential therapeutic applications of 7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one, as well as its potential to treat certain diseases and disorders.

Synthesis Methods

7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one can be synthesized through a multi-step process that begins with the reaction of 4-methoxybenzaldehyde and ethylenediamine to form 4-(4-methoxyphenyl)piperazine. This compound is then reacted with 4-chlorobenzonitrile to form the desired product. This synthesis method has been optimized to yield high yields of 7-methoxy-4-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-2H-chromen-2-one in a short amount of time.